5-Nitro-3-(2-trifluoromethylphenyl)benzoic acid
Description
5-Nitro-3-(2-trifluoromethylphenyl)benzoic acid is an organic compound with the molecular formula C14H8F3NO4. It has a molecular weight of 311.21 g/mol. It is a derivative of benzoic acid, which is often employed in the synthesis of active pharmaceutical ingredients (APIs) due to the excellent lipophilicity and binding affinity provided by the fluorinated substituents .
Scientific Research Applications
Modification of Chloride Ion Transport in Membranes
5-Nitro-2-[N-3-(4-azidophenyl)-propylamino]-benzoic acid, a derivative of 5-nitro-3-(2-trifluoromethylphenyl)benzoic acid, has been used in the study of chloride ion transport in human erythrocyte ghost membranes. These compounds act as photoaffinity labeling agents, helping in understanding the structure and function of chloride channels in biological membranes (Branchini et al., 1995).
Luminescence Sensitization
Thiophenyl-derivatized nitrobenzoic acid ligands, which include derivatives of 5-nitro-3-(2-trifluoromethylphenyl)benzoic acid, have been evaluated as potential sensitizers for Eu(III) and Tb(III) luminescence. These compounds are crucial in luminescence spectroscopy and have applications in materials science (Viswanathan & Bettencourt-Dias, 2006).
Photolabeling of Human Red Blood Cell Ghosts
5-Nitro-2-[N-3-(4-azidophenyl)-propylamino]-benzoic acid, related to 5-nitro-3-(2-trifluoromethylphenyl)benzoic acid, has been synthesized for photolabeling human red blood cell ghosts. This aids in investigating the structure of chloride channels in erythrocyte membranes and epithelial cells (Branchini et al., 1991).
Tritium Labeling for Chloride Channels
A photoaffinity analog of 5-nitro-2-(3-phenylpropylamino)-benzoic acid, which is structurally related to 5-nitro-3-(2-trifluoromethylphenyl)benzoic acid, has been developed for tritium labeling. This is significant in studying the structure and function of epithelial chloride channels (Branchini et al., 1992).
Synthesis of Antituberculosis Drug Candidates
2-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid, a compound similar to 5-nitro-3-(2-trifluoromethylphenyl)benzoic acid, has been studied as a precursor in the synthesis of 8-nitro-1,3-benzothiazin-4-ones, which are new candidates for antituberculosis drugs (Richter et al., 2021).
properties
IUPAC Name |
3-nitro-5-[2-(trifluoromethyl)phenyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F3NO4/c15-14(16,17)12-4-2-1-3-11(12)8-5-9(13(19)20)7-10(6-8)18(21)22/h1-7H,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNSBJZPHIZCBPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F3NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00691134 |
Source
|
| Record name | 5-Nitro-2'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00691134 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitro-3-(2-trifluoromethylphenyl)benzoic acid | |
CAS RN |
1261888-16-7 |
Source
|
| Record name | 5-Nitro-2'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00691134 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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